Cas no 89735-38-6 (1,1'-Biphenyl, 3-chloro-4-(phenylmethoxy)-)

1,1'-Biphenyl, 3-chloro-4-(phenylmethoxy)- structure
89735-38-6 structure
Product Name:1,1'-Biphenyl, 3-chloro-4-(phenylmethoxy)-
CAS No:89735-38-6
MF:C19H15ClO
MW:294.774804353714
CID:590958
PubChem ID:67893446
Update Time:2025-04-19

1,1'-Biphenyl, 3-chloro-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3-chloro-4-(phenylmethoxy)-
    • 2-chloro-4-phenyl-1-phenylmethoxybenzene
    • 4-(Benzyloxy)-3-chloro-1,1'-biphenyl
    • 89735-38-6
    • SCHEMBL9617400
    • DTXSID70737755
    • Inchi: 1S/C19H15ClO/c20-18-13-17(16-9-5-2-6-10-16)11-12-19(18)21-14-15-7-3-1-4-8-15/h1-13H,14H2
    • InChI Key: SHKHQAPPCZFFLE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 294.0811428g/mol
  • Monoisotopic Mass: 294.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 9.2Ų
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